Cas no 1943-67-5 (1-tert-butyl-4-isocyanatobenzene)

1-tert-butyl-4-isocyanatobenzene Properties

Names and Identifiers

• Benzene,1-(1,1-dimethylethyl)-4-isocyanato-
• 1-tert-Butyl-4-isocyanatobenzene
• 4-(tert-butyl)phenyl isocyanate
• 4-Tert-Butylphenyl Isocyanate
• 1-isocyanato-4-tert-butylbenzene
• para-t-butylphenyl isocyanate
• 4-(tert-Butyl)phenylisocyanate97%
• 4-TERT-BUTYLPHENYL ISOCYANATE
• 1-TERT-BUTYL-4-ISOCYANATOBENZENE
• 4-(tert-butyl) phenyl isocyanate
• 4-tert.butyl-phenyl-isocyanate
• 4-t-butylphenylisocyanate
• DTXSID70370888
• FT-0616863
• EN300-146859
• 4-t-butyl-phenyl isocyanate
• AKOS000188475
• 4-(tert-butyl)-phenyl isocyanate
• 4-tert-butylPHENylisoCYANATE
• 1-isocyanato-4-(tert-butyl)benzene
• 4-tert-butyl-phenyl-isocyanate
• F2160-0016
• A813727
• 4-tertbutylphenyl isocyanate
• 4-tert-Butylphenyl isocyanate, 97%
• WUWBDQJTQTVBSQ-UHFFFAOYSA-N
• 4-Tert-Butylphenyl-Isocyanate
• Benzene, 1-(1,1-dimethylethyl)-4-isocyanato-
• 1-(tert-butyl)-4-isocyanatobenzene
• 1943-67-5
• 1-tert-butyl4-isocyanatobenzene
• W-200196
• 4-tert-butyl phenylisocyanate
• Propanedial,1H-benzimidazol-2-yl-(9CI)
• 4-tert.butyl-phenylisocyanat
• 1-tert-butyl-4-isocyanato-benzene
• MFCD00040718
• SCHEMBL827333
• GEO-02564
• BAA94367
• AS-59890
• DB-065851
• A12214
• +Expand

• MDL： MFCD00040718
• InChIKey： WUWBDQJTQTVBSQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13NO/c1-11(2,3)9-4-6-10(7-5-9)12-8-13/h4-7H,1-3H3
• SMILES： CC(C)(C)C1=CC=C(C=C1)N=C=O

Computed Properties

• Exact Mass: 175.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 175.1
• Heavy Atom Count: 13
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• LogP: 2.95140
• PSA: 29.43000
• Refractive Index: n20/D 1.5190(lit.)
• Boiling Point: 236-237 °C(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.986 g/mL at 25 °C(lit.)

1-tert-butyl-4-isocyanatobenzene Security Information

• Symbol: GHS07 GHS08
• WGK Germany：3
• Safety Term：S26-36
• Safety Instruction： S26
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn T
• Hazardous Material transportation number：UN 2206
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Storage Condition：2-8°C
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Danger

1-tert-butyl-4-isocyanatobenzene Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%